Cas no 40967-78-0 (3-aminoadipic acid)

• Product Name: 3-aminoadipic acid
• CAS No: 40967-78-0
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 926418
• PubChem ID: 224389
• Update Time: 2025-04-19

3-aminoadipic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminoadipic acid
• B-AMINOADIPIC ACID
• RARECHEM AL BL 0664
• Hexanedioic acid, 3-amino-, (3S)-
• AKOS006228678
• 3-Aminohexanedioic acid
• BCP27860
• 40967-78-0
• MFCD00010509
• DL-beta-Amino adipic acid
• DB-012435
• CHEBI:64303
• NSC12783
• AC-24583
• SCHEMBL42056
• beta-homoglutamic acid
• Hexanedioic acid, 3-amino-
• beta-aminoadipic acid
• J-511688
• 3-AMINOADIPICACID
• DS-13745
• NSC-12783
• XABCFXXGZPWJQP-UHFFFAOYSA-N
• Q27133206
• 5427-96-3
• DTXSID901313637
• A7893
• HO2CCH2CH2CH(NH2)CH2CO2H
• CS-0169325
• D-beta-homoglutamic acid
• 3-amino-hexanedioic acid

• Inchi： 1S/C6H11NO4/c7-4(3-6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)
• InChI Key： XABCFXXGZPWJQP-UHFFFAOYSA-N
• SMILES： OC(CC(CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06900
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 205 °C (dec.)(lit.)
• PSA: 100.62000
• LogP: 0.35350

3-aminoadipic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38